[(3-Cyano-4-methyl-6-oxo-1,6-dihydropyridin-2-yl)thio]acetic acid
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Overview
Description
“[(3-Cyano-4-methyl-6-oxo-1,6-dihydropyridin-2-yl)thio]acetic acid” is a chemical compound with the CAS Number 134616-73-2 . Its IUPAC name is [(3-cyano-4-methyl-6-oxo-1,6-dihydro-2-pyridinyl)sulfanyl]acetic acid . The compound has a molecular weight of 224.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N2O3S/c1-5-2-7(12)11-9(6(5)3-10)15-4-8(13)14/h2H,4H2,1H3,(H,11,12)(H,13,14) . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
The compound is a powder with a melting point of 185-187°C . It is stored at room temperature .Scientific Research Applications
Pyrolysis of Polysaccharides
Ponder, G. & Richards, G. N. (2010). This study investigates the pyrolytic behavior of various polysaccharides, focusing on the chemical mechanisms involved in the formation of compounds like acetic acid during pyrolysis. The research could provide insights into the thermal stability and degradation pathways of complex organic compounds, which may be relevant to understanding the behavior of the specified chemical under similar conditions. The study's findings on the formation of acetic acid and other compounds during pyrolysis highlight the intricate chemical pathways involved in the thermal decomposition of organic materials (Ponder & Richards, 2010).
Physiology of Acetic Acid Bacteria
Lynch, K. M., et al. (2019). This comprehensive review discusses the physiology of acetic acid bacteria (AAB) and their role in the production of vinegar and fermented beverages. It emphasizes the metabolic pathways that enable AAB to oxidize ethanol into acetic acid, which could be relevant to the study of chemical reactions involving acetic acid derivatives. Understanding these biological processes may offer insights into biotechnological applications of acetic acid-related compounds (Lynch et al., 2019).
Separation Techniques for Acetic Acid
Aminabhavi, T. & Toti, U. (2003). This review focuses on the pervaporation separation of water–acetic acid mixtures using polymeric membranes, highlighting the challenges and advancements in separating acetic acid from aqueous solutions. Such separation techniques are crucial in chemical processing and recycling, potentially applicable to the purification or isolation of specific chemical compounds, including "[(3-Cyano-4-methyl-6-oxo-1,6-dihydropyridin-2-yl)thio]acetic acid" (Aminabhavi & Toti, 2003).
Organic Acids in Industrial Applications
Alhamad, L., et al. (2020). This paper provides an extensive review on the use of organic acids, including acetic acid, in acidizing operations for carbonate and sandstone formations. The discussion on the properties, applications, and limitations of organic acids in various industrial processes may offer valuable context for the potential industrial applications of similar compounds (Alhamad et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-[(3-cyano-4-methyl-6-oxo-1H-pyridin-2-yl)sulfanyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S/c1-5-2-7(12)11-9(6(5)3-10)15-4-8(13)14/h2H,4H2,1H3,(H,11,12)(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEWBOXOLIKKUKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=C1C#N)SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
134616-73-2 |
Source
|
Record name | 2-[(3-cyano-4-methyl-6-oxo-1,6-dihydropyridin-2-yl)sulfanyl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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